Pemetrexed Diethyl Ester
Pemetrexed Diethyl Ester
Brand Name:
Vulcanchem
CAS No.:
146943-43-3
VCID:
VC0041877
InChI:
InChI=1S/C24H29N5O6/c1-3-34-18(30)12-11-17(23(33)35-4-2)27-21(31)15-8-5-14(6-9-15)7-10-16-13-26-20-19(16)22(32)29-24(25)28-20/h5-6,8-9,13,17H,3-4,7,10-12H2,1-2H3,(H,27,31)(H4,25,26,28,29,32)/t17-/m0/s1
SMILES:
CCOC(=O)CCC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N
Molecular Formula:
C24H29N5O6
Molecular Weight:
483.5 g/mol
Pemetrexed Diethyl Ester
CAS No.: 146943-43-3
Reference Standards
VCID: VC0041877
Molecular Formula: C24H29N5O6
Molecular Weight: 483.5 g/mol
| CAS No. | 146943-43-3 |
|---|---|
| Product Name | Pemetrexed Diethyl Ester |
| Molecular Formula | C24H29N5O6 |
| Molecular Weight | 483.5 g/mol |
| IUPAC Name | diethyl (2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate |
| Standard InChI | InChI=1S/C24H29N5O6/c1-3-34-18(30)12-11-17(23(33)35-4-2)27-21(31)15-8-5-14(6-9-15)7-10-16-13-26-20-19(16)22(32)29-24(25)28-20/h5-6,8-9,13,17H,3-4,7,10-12H2,1-2H3,(H,27,31)(H4,25,26,28,29,32)/t17-/m0/s1 |
| Standard InChIKey | DEJAOZLLEHXUBF-KRWDZBQOSA-N |
| Isomeric SMILES | CCOC(=O)CC[C@@H](C(=O)OCC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N |
| SMILES | CCOC(=O)CCC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N |
| Canonical SMILES | CCOC(=O)CCC(C(=O)OCC)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)N=C(N3)N |
| Synonyms | Diethyl 2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioate |
| PubChem Compound | 9826592 |
| Last Modified | Nov 14 2021 |
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